Cas no 2138835-30-8 (4-Tert-butyl-1-(prop-1-en-1-yl)cyclohex-2-en-1-ol)

• Product Name: 4-Tert-butyl-1-(prop-1-en-1-yl)cyclohex-2-en-1-ol
• CAS No: 2138835-30-8
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 6320402
• PubChem ID: 165497867
• Update Time: 2025-10-31

4-Tert-butyl-1-(prop-1-en-1-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-1-(prop-1-en-1-yl)cyclohex-2-en-1-ol
• 2138835-30-8
• EN300-1156043
• 4-Tert-butyl-1-(prop-1-en-1-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C13H22O/c1-5-8-13(14)9-6-11(7-10-13)12(2,3)4/h5-6,8-9,11,14H,7,10H2,1-4H3/b8-5+
• InChI Key： ZCSQSRYYQQJDRK-VMPITWQZSA-N
• SMILES： OC1(/C=C/C)C=CC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 194.167065321g/mol
• Monoisotopic Mass: 194.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-Tert-butyl-1-(prop-1-en-1-yl)cyclohex-2-en-1-ol

Comprehensive Overview of 4-Tert-butyl-1-(prop-1-en-1-yl)cyclohex-2-en-1-ol (CAS No. 2138835-30-8): Properties, Applications, and Industry Insights

The chemical compound 4-Tert-butyl-1-(prop-1-en-1-yl)cyclohex-2-en-1-ol (CAS No. 2138835-30-8) has garnered significant attention in recent years due to its unique structural properties and versatile applications. As a derivative of cyclohexenol, this compound features a tert-butyl group and a prop-1-en-1-yl substituent, which contribute to its stability and reactivity. Researchers and industry professionals are increasingly exploring its potential in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. With the growing demand for sustainable and high-performance ingredients, this compound aligns with trends in green chemistry and bio-based materials.

One of the most searched questions about 4-Tert-butyl-1-(prop-1-en-1-yl)cyclohex-2-en-1-ol revolves around its synthesis methods. The compound can be prepared through catalytic hydrogenation or Grignard reactions, with yields optimized via modern techniques like flow chemistry. Its molecular weight (approximately 208.34 g/mol) and logP value (indicating moderate lipophilicity) make it suitable for applications requiring balanced solubility. Recent studies highlight its role in flavor and fragrance formulations, where its woody, citrus-like notes are prized. This aligns with consumer trends favoring natural-inspired scents and clean-label products.

From an industrial perspective, CAS 2138835-30-8 is often discussed alongside terpene derivatives and cyclic alcohols in patent literature. Its stability under acidic conditions makes it a candidate for polymer modifiers and cosmetic preservatives. Analytical techniques like GC-MS and NMR spectroscopy are critical for quality control, as purity directly impacts performance in end-use formulations. Notably, the compound’s low ecotoxicity profile has sparked interest in eco-friendly formulations, addressing regulatory pressures in the EU and North America.

Emerging applications of 4-Tert-butyl-1-(prop-1-en-1-yl)cyclohex-2-en-1-ol include its use as a chiral building block in asymmetric synthesis. The cyclohexenol core allows for stereoselective modifications, enabling the production of optically active pharmaceuticals. This resonates with the pharmaceutical industry’s focus on enantiomerically pure drugs. Additionally, its thermal stability (decomposition above 250°C) suggests potential in high-temperature lubricants, a niche explored in recent material science publications.

Market analysts note rising procurement inquiries for CAS 2138835-30-8, particularly from specialty chemical distributors. Suppliers emphasize compliance with REACH and FDA guidelines, as users prioritize regulatory-compliant raw materials. Storage recommendations typically include inert atmospheres and protection from UV light to prevent radical-mediated degradation. These practical considerations are frequently searched by formulation chemists alongside solubility data in polar aprotic solvents.

In academic circles, the compound’s conformational dynamics are studied via computational chemistry. Density functional theory (DFT) calculations reveal preferred equatorial positioning of the tert-butyl group, influencing its steric interactions. Such insights are valuable for designing derivatives with tailored properties. Concurrently, structure-activity relationship (SAR) studies explore modifications to enhance its olfactory potency or biological activity.

Looking ahead, innovation in catalytic processes may reduce production costs for 4-Tert-butyl-1-(prop-1-en-1-yl)cyclohex-2-en-1-ol, further expanding its commercial viability. With sustainability driving R&D investments, bio-catalytic routes using engineered enzymes represent a promising frontier. As industries seek alternatives to petrochemical-derived ingredients, this compound’s renewable sourcing potential positions it as a molecule to watch in the evolving landscape of performance chemicals.